![molecular formula C19H18N6OS2 B1228279 N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[[3-(phenylmethyl)-2-imidazo[4,5-b]pyridinyl]thio]acetamide](/img/structure/B1228279.png)
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[[3-(phenylmethyl)-2-imidazo[4,5-b]pyridinyl]thio]acetamide
Overview
Description
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[[3-(phenylmethyl)-2-imidazo[4,5-b]pyridinyl]thio]acetamide is an imidazopyridine.
Scientific Research Applications
Synthesis and Insecticidal Assessment
- The compound has been used as a precursor for the synthesis of various heterocycles, including pyrrole, pyridine, and coumarin derivatives, showing insecticidal potential against Spodoptera littoralis (Fadda et al., 2017).
Pharmacological Evaluation as Glutaminase Inhibitors
- Analogous compounds of this molecule have been evaluated as inhibitors of kidney-type glutaminase (GLS), showing potential for therapeutic applications (Shukla et al., 2012).
Anticancer Screening
- N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds, related to the target compound, have been synthesized and evaluated for cytotoxic activities against various cancer cell lines, showing potential anticancer properties (Abu-Melha, 2021).
Synthesis of Polyfunctionally Substituted Heterocyclic Compounds
- Derivatives of this compound have been synthesized and tested for antimicrobial and surface activities, showing significant results (El-Sayed et al., 2015).
Synthesis and Evaluation as Anticancer Agents
- Novel N-(5-substituted-1,3,4-thiadiazol-2-yl)-2-[(5-(substituted amino)-1,3,4-thiadiazol-2-yl)thio]acetamide derivatives have been synthesized and evaluated for their anticancer activities, showing promising cytotoxic activity against cancer cell lines (Çevik et al., 2020).
Synthesis and Antitrypanosomal Activity
- 1,3,4-thiadiazole containing 2-iminothiazolidine-4-ones derivatives have been synthesized and screened for in vitro antitrypanosomal activity, showing good to excellent potency (Lelyukh et al., 2023).
properties
Molecular Formula |
C19H18N6OS2 |
|---|---|
Molecular Weight |
410.5 g/mol |
IUPAC Name |
2-(3-benzylimidazo[4,5-b]pyridin-2-yl)sulfanyl-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide |
InChI |
InChI=1S/C19H18N6OS2/c1-2-16-23-24-18(28-16)22-15(26)12-27-19-21-14-9-6-10-20-17(14)25(19)11-13-7-4-3-5-8-13/h3-10H,2,11-12H2,1H3,(H,22,24,26) |
InChI Key |
TVZRJQBQOACIQC-UHFFFAOYSA-N |
SMILES |
CCC1=NN=C(S1)NC(=O)CSC2=NC3=C(N2CC4=CC=CC=C4)N=CC=C3 |
Canonical SMILES |
CCC1=NN=C(S1)NC(=O)CSC2=NC3=C(N2CC4=CC=CC=C4)N=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,4-dihydro-2H-quinolin-1-yl-(7-methoxy-4,5-dihydrobenzo[g][1,2]benzoxazol-3-yl)methanone](/img/structure/B1228200.png)
![1-[2-(3,4-dihydro-1H-isoquinolin-2-yl)ethyl]-3-(4-ethylphenyl)urea](/img/structure/B1228201.png)
![N-[(R)-[(1R,2R)-2-butylcyclopropyl]-(4-chlorophenyl)methyl]-2-thiophenecarboxamide](/img/structure/B1228205.png)
![N-cyclohexyl-5,6,7,8-tetrahydro-4H-cyclohepta[d]isoxazole-3-carboxamide](/img/structure/B1228206.png)
![2-[(5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]-N-(1,1-dioxo-3-thiolanyl)-N-ethylacetamide](/img/structure/B1228207.png)
![1-cyclopentyl-5-[(1R,9S)-4-hydroxy-1,10,13-trimethyl-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-13-yl]pentan-3-one](/img/structure/B1228217.png)
